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Compound of Interest

gamma-Butyrobetaine-d9
Compound Name:

Hydrochloride
CAS No.: 85806-17-3
Cat. No.: B1147380

Get Quote

Executive Summary

gamma-Butyrobetaine-d9 Hydrochloride (y-Butyrobetaine-d9 HCI) is the stable isotope-
labeled analog of y-Butyrobetaine, a critical intermediate in the biosynthesis of L-carnitine.
Functioning primarily as an internal standard in mass spectrometry, it enables the precise
guantification of endogenous y-Butyrobetaine levels in biological matrices (plasma, urine,
tissue).

This compound has gained significant relevance in metabolic research due to its role in the gut
microbiota-dependent generation of Trimethylamine N-oxide (TMAOQO), a prognostic marker for
cardiovascular disease. This guide provides the definitive chemical identifiers, mechanistic
context, and a validated LC-MS/MS workflow for its application.

Chemical Identity & Specifications

The following data constitutes the core technical specifications for sourcing and verifying the
material.
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Parameter Specification
Product Name gamma-Butyrobetaine-d9 Hydrochloride
CAS Number 85806-17-3

Actinine-d9; 3-Carboxypropyl-
Synonyms tris(trideuteriomethyl)ammonium chloride; N-
Trimethyl-d9-y-aminobutyric acid chloride

) C7H7DoCINO2 (Salt form) / C7H7DoNO2*
Chemical Formula

(Cation)
Molecular Weight 190.72 g/mol (Salt) / 155.26 g/mol (Cation)
Isotopic Purity = 99% Deuterium
Solubility Highly soluble in water, methanol, and DMSO.
SMILES [2H]C([2H])([2H)O)(C([2H])([2HD[2H])C([2H])
([2H]D[2H].[CI-]
Appearance White to off-white solid (hygroscopic)

Technical Note: The "d9" designation refers to the substitution of nine hydrogen atoms on the
trimethylammonium head group —N(CH3)3 with deuterium —N(CD3)3. This specific labeling is
chosen because the trimethyl group is chemically stable and produces a clean mass shift (+9

Da) that avoids interference from naturally occurring isotopes (M+1, M+2).

Mechanistic Context: Carnitine Biosynthesis &
Microbiota

To interpret analytical data correctly, one must understand where y-Butyrobetaine fits in the
metabolic landscape. It serves as the immediate precursor to L-Carnitine and is a substrate for
the enzyme Gamma-butyrobetaine dioxygenase (BBOX1).
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Figure 1: The Carnitine Biosynthesis & TMAO Pathway

This diagram illustrates the dual-fate of y-Butyrobetaine: conversion to Carnitine in the host
liver/kidney vs. conversion to TMA/TMAO by gut bacteria.
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Caption: y-Butyrobetaine is the metabolic pivot point between host carnitine synthesis (via
BBOX1) and microbial TMAO generation.

Analytical Application: LC-MS/MS Quantification
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The primary use of y-Butyrobetaine-d9 is as an Internal Standard (IS). Because it shares
identical physicochemical properties with the endogenous analyte but differs in mass, it
corrects for:

o Matrix Effects: lon suppression or enhancement in complex fluids (plasma/urine).
o Extraction Efficiency: Loss of analyte during protein precipitation.

e Retention Time Drift: It co-elutes exactly with the analyte.

Methodology: HILIC-MS/MS Protocol

Due to the high polarity (zwitterionic nature) of y-Butyrobetaine, Reverse Phase (C18)
chromatography often yields poor retention. Hydrophilic Interaction Liquid Chromatography
(HILIC) is the industry standard for this assay.

A. Sample Preparation (Plasma/Serum)

¢ Aliquot: Transfer 50 pL of plasma to a 1.5 mL centrifuge tube.

IS Addition: Add 10 pL of y-Butyrobetaine-d9 HCI working solution (e.g., 1 pg/mL in
Methanol).

Precipitation: Add 150 pL of ice-cold Acetonitrile (containing 0.1% Formic Acid).

Vortex/Spin: Vortex for 30s; Centrifuge at 12,000 x g for 10 min at 4°C.

Transfer: Move supernatant to an HPLC vial. Inject 2-5 pL.

B. LC-MS/MS Conditions
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Parameter Setting
Silica-based HILIC (e.g., Waters Atlantis HILIC
Column or Phenomenex Kinetex HILIC), 2.1 x 100 mm,

1.7 pm

Mobile Phase A

10 mM Ammonium Formate in Water (pH 3.0)

Mobile Phase B

Acetonitrile with 0.1% Formic Acid

Gradient

90% B to 50% B over 5 minutes (Retains polar

betaines)

lonization

ESI Positive Mode (+ve)

tinns (Multip] .

Precursor lon Product lon Collision .
Compound Mechanism

(Q1) (Q3) Energy (eV)

) Loss of N(CHs)3
y-Butyrobetaine 146.1 m/z 87.1 m/z 20-25
(59 Da)

y-Butyrobetaine- Loss of N(CD3)3

155.1 m/z 87.1 m/z 20-25

do

(68 Da)

Critical Insight: Note that both the unlabeled and labeled forms produce the same product ion

(m/z 87.1) in terms of nominal mass, because the deuterium label is on the trimethylamine

group which is lost during fragmentation. The backbone (C4H702) remains unlabeled. This is a

"Neutral Loss" type fragmentation pattern.[1] Ensure your MS resolution is sufficient, or verify if

your specific label placement differs (though d9-trimethyl is the standard).

Figure 2: Analytical Workflow
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Caption: Standardized workflow for quantifying betaines in plasma using d9-internal standards.
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Handling, Stability & Safety

e Hygroscopicity: As a hydrochloride salt, this compound is hygroscopic. Store the neat solid in
a desiccator at -20°C.

¢ Solution Stability: Stock solutions (e.g., 1 mg/mL in water or methanol) are stable for 6
months at -20°C. Avoid repeated freeze-thaw cycles; aliquot into single-use vials.

o Safety: While generally considered low toxicity (similar to carnitine), treat as a laboratory
chemical. Standard PPE (gloves, goggles) is required.

 Isotopic Exchange: The deuterium atoms on the methyl groups are chemically stable and do
not undergo exchange with solvent protons under standard LC-MS conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [gamma-Butyrobetaine-d9 Hydrochloride: Technical
Guide & Application Note]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1147380/docs#gamma-butyrobetaine-d9-
hydrochloride-technical-guide-application-note]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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